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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
isodecyl diphenyl phosphate (IDDP). The information is presented to support research,
scientific investigation, and professionals in the field of drug development. All quantitative data
are summarized in structured tables for ease of comparison, and detailed experimental
methodologies for key cited experiments are provided.

Chemical Identity and Structure

Isodecyl diphenyl phosphate is an organophosphate ester. It is a complex substance due to
the isomeric nature of the isodecyl group, which arises from the production process of the
decanol used in its synthesis.

Chemical Structure:
Caption: General chemical structure of isodecyl diphenyl phosphate.

Table 1: Chemical Identification
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Identifier Value Reference(s)

8-methylnonyl diphenyl

IUPAC Name ohosphate [1]
CAS Number 29761-21-5 [1][21[3]
EC Number 249-828-6 [11[3]
Molecular Formula C22H3104P [3]
Molecular Weight 390.5 g/mol [3]

IDDP, Phosflex 390®, Diphenyl
Synonyms ) [1][3]
isodecyl phosphate

Physicochemical Properties

Isodecyl diphenyl phosphate is a clear, oily liquid at room temperature.[3] Its
physicochemical properties are crucial for understanding its environmental fate, transport, and
potential biological interactions.

Table 2: Physical and Chemical Properties
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Temperature
Property Value °C) Pressure Reference(s)
Physical State Liquid 20 101.3 kPa [3]
Melting/Pour
_ <-50°C - 101.3 kPa [3]
Point
N , > 245 °C
Boiling Point - 101.3 kPa [3]
(decomposes)
Density 1.07-1.09 g/cm3® 20 - [3]
Vapor Pressure 3.6 x10-5 Pa 20 - [3]
. 0.011-0.75
Water Solubility 22-25 - [3]
mg/L
Log Kow
(Octanol/Water
N 5.44 25 - [1]13]
Partition
Coefficient)
Flash Point 240 °C - 101.3 kPa [3]
Decomposition
245 °C - 1.33 kPa [3]
Temperature

Experimental Protocols

The following sections detail the methodologies for determining key physicochemical properties
of isodecyl diphenyl phosphate.

This method is based on the procedure described by Saeger et al. (1979) and is suitable for
substances with low water solubility.[3]

Experimental Workflow:
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Preparation

Add 25 mL of Isodecyl Diphenyl Phosphate to 500 mL of purified water

Equilibration

Shake for 48 hours

Let stand for 1 week in the dark

Phase Separation

Centrifuge aqueous phase at 20,000 g for 1 hour

Analysis

Extract aqueous phase with methylene dichloride

Analyze extract by Gas Chromatography (GC)

Click to download full resolution via product page

Caption: Workflow for water solubility determination by the shake flask method.

Detailed Methodology:

o Preparation: A volume of 25 mL of the test substance (commercial isodecyl diphenyl
phosphate) is added to 500 mL of purified water in a suitable vessel.[3]
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o Equilibration: The vessel is sealed and shaken vigorously for 48 hours at a constant
temperature. Following shaking, the solution is allowed to stand undisturbed for one week in
the dark to ensure phase separation.[3]

» Phase Separation: To remove any micro-droplets of the undissolved substance, the aqueous
phase is carefully separated and centrifuged at 20,000 g for one hour.[3]

o Extraction and Analysis: The clarified aqueous phase is then extracted twice with a suitable
solvent, such as methylene dichloride. The concentration of isodecyl diphenyl phosphate
in the extracts is determined using an appropriate analytical technique, such as gas
chromatography (GC) with a suitable detector.[3]

This method, as described by RIC (2004), is also suitable for substances with low water
solubility and aims to minimize the formation of micro-emulsions.[3]

Experimental Workflow:
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Setup

Stir distilled water in a large glass vessel at 100 rpm for 24 hours

Substancg Addition

Add a 4 pL drop of the test substance to the water surface

Sampling

:
I

d Analysis
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Preparation

Dissolve isodecyl diphenyl phosphate in n-octanol at various concentrations

Equilibration

Shake 100 mL of the octanol solution with 500 mL of purified water for 48 hours in the dark

Phase Separation

Allow phases to separate

:

Centrifuge if necessary to ensure complete separation

Analysis

Determine the concentration of the test substance in both the n-octanol and water phases

Calculate the partition coefficient (Kow)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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